![molecular formula C30H32O7 B3130938 Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside CAS No. 346441-51-8](/img/structure/B3130938.png)
Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside
Overview
Description
Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside is a carbohydrate derivative that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its potential use as a therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside is not fully understood. However, it has been proposed that this compound exerts its anti-cancer effects by inhibiting the activity of various enzymes involved in cancer cell proliferation and survival. Additionally, it has been suggested that this compound may modulate the immune system to enhance the body's ability to fight cancer.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to induce cell cycle arrest, inhibit angiogenesis, and reduce the expression of various genes involved in cancer cell growth and survival. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-cancer effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside in lab experiments is its high purity and yield. This makes it easier to obtain reproducible results and to perform further characterization of the compound. Additionally, this compound has been extensively studied, and its anti-cancer effects have been well-documented. However, one limitation of using this compound in lab experiments is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are several future directions for research on Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside. One area of focus is the development of new cancer treatments based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, research is needed to explore the potential use of this compound in other disease areas, such as inflammation and neurodegenerative diseases.
Conclusion
This compound is a promising compound that has shown potential as a therapeutic agent for the treatment of cancer and other diseases. Its high purity and yield, along with its well-documented anti-cancer effects, make it a valuable compound for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and to explore its potential use in other disease areas.
Scientific Research Applications
Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside has been extensively studied for its potential use as a therapeutic agent for the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer treatments.
properties
IUPAC Name |
[(2S,3S,4S,5R,6R)-6-(hydroxymethyl)-4,5-bis(phenylmethoxy)-2-prop-2-enoxyoxan-3-yl] benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H32O7/c1-2-18-33-30-28(37-29(32)24-16-10-5-11-17-24)27(35-21-23-14-8-4-9-15-23)26(25(19-31)36-30)34-20-22-12-6-3-7-13-22/h2-17,25-28,30-31H,1,18-21H2/t25-,26-,27+,28+,30+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGYYDBRPOLDQLK-BOJCFLQHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1C(C(C(C(O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H32O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.